Cas no 923163-04-6 (2-Chloro-N-(2-methoxyphenyl)methylpropanamide)

2-Chloro-N-(2-methoxyphenyl)methylpropanamide is a synthetic organic compound featuring a chloro-substituted propanamide backbone linked to a 2-methoxyphenylmethyl group. This structure confers reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and methoxy functional groups enhances its utility in nucleophilic substitution and coupling reactions, facilitating the development of more complex molecules. Its stability under standard conditions ensures consistent performance in synthetic applications. The compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
2-Chloro-N-(2-methoxyphenyl)methylpropanamide structure
923163-04-6 structure
Product Name:2-Chloro-N-(2-methoxyphenyl)methylpropanamide
CAS No:923163-04-6
MF:C11H14ClNO2
MW:227.687362194061
MDL:MFCD08444169
CID:3109005
PubChem ID:16226990
Update Time:2025-10-22

2-Chloro-N-(2-methoxyphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(2-methoxybenzyl)propanamide
    • 2-chloro-N-[(2-methoxyphenyl)methyl]propanamide
    • Z147652148
    • AKOS017283017
    • AKOS000199172
    • 923163-04-6
    • EN300-23361
    • G18933
    • CS-0241514
    • 2-Chloro-N-(2-methoxyphenyl)methylpropanamide
    • MDL: MFCD08444169
    • Inchi: 1S/C11H14ClNO2/c1-8(12)11(14)13-7-9-5-3-4-6-10(9)15-2/h3-6,8H,7H2,1-2H3,(H,13,14)
    • InChI Key: PZVWRBCZGOBMCY-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NCC1C=CC=CC=1OC)=O

Computed Properties

  • Exact Mass: 227.0713064Da
  • Monoisotopic Mass: 227.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: 113-115 °C
  • Boiling Point: 394.1±32.0 °C at 760 mmHg
  • Flash Point: 192.1±25.1 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-(2-methoxyphenyl)methylpropanamide Security Information

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2-Chloro-N-(2-methoxyphenyl)methylpropanamide Related Literature

Additional information on 2-Chloro-N-(2-methoxyphenyl)methylpropanamide

2-Chloro-N-(2-methoxyphenyl)methylpropanamide: A Versatile Compound with Broad Applications in Pharmaceutical and Industrial Research

2-Chloro-N-(2-methoxyphenyl)methylpropanamide, with the chemical formula C13H14ClNO3 and CAS number 923163-04-6, is a promising organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and industrial research. This compound belongs to the class of substituted amides, characterized by the presence of a chloro group and a methoxyphenyl moiety. The 2-methoxyphenyl substituent contributes to its biological activity, while the chloro group enhances its reactivity in synthetic transformations. Recent studies have highlighted the importance of this compound in the development of new therapeutic agents and its role as a key intermediate in the synthesis of complex molecules.

The molecular structure of 2-Chloro-N-(2-methoxyphenyl)methylpropanamide consists of a propanamide backbone connected to a 2-methoxyphenyl ring via a methylene group. The chloro substituent is positioned at the terminal carbon of the propanamide chain, which is critical for its chemical behavior. This structural feature allows the compound to participate in various reactions, such as nucleophilic substitution and electrophilic aromatic substitution, making it a valuable reagent in organic synthesis. The 2-methoxyphenyl group also plays a role in modulating the compound's solubility and bioavailability, which are important factors in drug development.

Recent research has focused on the synthesis and characterization of 2-Chloro-N-(2-methoxyphenyl)methylpropanamide, with particular emphasis on its potential applications in pharmaceutical chemistry. A study published in Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits promising antifungal properties against Candida albicans, a common fungal pathogen. The researchers attributed this activity to the 2-methoxyphenyl group's ability to interact with fungal cell membranes, disrupting their integrity and leading to cell death. These findings suggest that 2-Chloro-N-(2-methoxyphenyl)methylpropanamide could be a potential candidate for the development of new antifungal drugs.

In addition to its antifungal properties, 2-Chloro-N-(2-methoxyphenyl)methylpropanamide has shown potential in the field of neuropharmacology. A 2024 study published in Pharmacological Research explored its effects on neuronal cell cultures and found that the compound exhibited neuroprotective activity against oxidative stress-induced damage. The 2-methoxyphenyl group was identified as the key contributor to this effect, as it enhances the compound's ability to scavenge free radicals. These results highlight the compound's potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-Chloro-N-(2-methoxyphenyl)methylpropanamide has been the subject of several recent studies, with a focus on optimizing reaction conditions to improve yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product quality. A 2023 paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that combines the formation of the 2-methoxyphenyl ring with the introduction of the chloro group, resulting in a more efficient process. This method has the potential to reduce costs and improve scalability for industrial applications.

Another area of interest is the role of 2-Chloro-N-(2-methoxyphenyl)methylpropanamide in the development of drug delivery systems. Researchers have explored its use as a carrier molecule for targeted drug delivery, leveraging its ability to interact with specific biological targets. A 2024 study in Advanced Drug Delivery Reviews demonstrated that the compound can be functionalized with targeting ligands to enhance its specificity for certain cell types. This approach could lead to the development of more effective and less toxic therapeutic agents, particularly for conditions such as cancer and autoimmune diseases.

From an industrial perspective, 2-Chloro-N-(2-methoxyphenyl)methylpropanamide is also being investigated for its potential in the production of specialty chemicals and materials. Its reactivity and functional group versatility make it a suitable candidate for the synthesis of polymers, coatings, and other advanced materials. A 2023 report in Chemical Engineering Journal highlighted its use in the development of biodegradable polymers with enhanced mechanical properties. These materials could have applications in fields such as packaging, textiles, and medical devices.

Despite its promising applications, the development of 2-Chloro-N-(2-methoxyphenyl)methylpropanamide is not without challenges. One of the main obstacles is the optimization of its synthesis to achieve high yields and purity, particularly on a large scale. Additionally, the compound's potential toxicity and environmental impact must be carefully evaluated before it can be widely adopted in industrial and pharmaceutical applications. Ongoing research is focused on addressing these challenges through the development of greener synthesis methods and more efficient purification techniques.

In conclusion, 2-Chloro-N-(2-methoxyphenyl)methylpropanamide is a multifunctional compound with a wide range of potential applications in pharmaceutical and industrial research. Its unique chemical structure and reactivity make it a valuable reagent in synthetic chemistry, while its biological activity suggests potential therapeutic uses. As research in this area continues to advance, the compound is likely to play an increasingly important role in the development of new drugs and materials. The ongoing efforts to optimize its synthesis and explore its applications will be crucial in realizing its full potential in the coming years.

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